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Compound of Interest

Compound Name: 2-(3-Phenylpropyl)Pyridine

Cat. No.: B1585362

An In-depth Technical Guide to the Safety and Handling of 2-(3-Phenylpropyl)Pyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2-(3-
phenylpropyl)pyridine. Due to the limited availability of specific toxicological data for this
compound, information on the structurally related chemical, pyridine, is included to offer a more
complete assessment of potential hazards.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2-(3-phenylpropyl)pyridine
is essential for its safe handling and use in experimental settings.
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Property Value Reference
Molecular Formula C14H1sN
Molecular Weight 197.28 g/mol
Appearance Clear, colorless to yellow liquid  [1]
Boiling Point 142-143 °C at 1 mm Hg [1]
Density 1.015 g/mL at 25 °C
Flash Point 100 °C (212 °F) [2]
Solubility Insoluble in water, soluble in 3]
fat
CAS Number 2110-18-1 [4]

Toxicological Information

The toxicological properties of 2-(3-phenylpropyl)pyridine have not been fully investigated.

However, it is classified as a hazardous substance.

GHS Hazard Classification:

H315: Causes skin irritation[5][6]

H317: May cause an allergic skin reaction[5]

H319: Causes serious eye irritation[5][6]

May cause respiratory irritation[6]

Quantitative Toxicological Data for Pyridine (for reference):

Due to the absence of specific LD50 and LC50 data for 2-(3-phenylpropyl)pyridine, the

following data for the related compound, pyridine, are provided for a conservative risk

assessment.
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Metric Value Species Route Reference
LD50 2500 mg/kg bw Rat Oral
LD50 >2000 mg/kg bw  Rabbit Dermal
9,010 ppm (1- ]
LC50 Rat (male) Inhalation [3]
hour)
9,020 ppm (1- ]
LC50 Rat (female) Inhalation [3]
hour)

Occupational Exposure and Handling

Safe handling of 2-(3-phenylpropyl)pyridine is paramount to minimize exposure and ensure a
safe laboratory environment.

Occupational Exposure Limits for Pyridine (for
reference)

No specific occupational exposure limits have been established for 2-(3-
phenylpropyl)pyridine. The following limits for pyridine should be considered as a guideline
for minimizing exposure.

Organization Limit Duration Reference
OSHA 5 ppm 8-hour TWA [7]
NIOSH 5 ppm 10-hour TWA [7]
ACGIH 5 ppm 8-hour TWA [7]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-(3-phenylpropyl)pyridine.

o Eye Protection: Wear chemical safety goggles or a face shield.[8]

» Hand Protection: Wear solvent-resistant gloves (e.g., nitrile rubber).
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» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[8]

o Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator
may be required.

General Handling and Storage

» Handling: Avoid contact with skin and eyes.[2] Avoid breathing vapors or mist.[2] Wash
hands thoroughly after handling.[8]

o Storage: Store in a cool, dry, and well-ventilated place.[2] Keep the container tightly closed.

[2]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 2-(3-
phenylpropyl)pyridine.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2]

o Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2]

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

e Ingestion: Do NOT induce vomiting. Wash mouth out with water. Get medical aid.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[2]

e Hazardous Combustion Products: May produce nitrogen oxides, carbon monoxide, and
carbon dioxide.[9]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9]

Accidental Release Measures
o Personal Precautions: Use proper personal protective equipment as indicated in Section 3.2.

o Spill Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.[2]

Experimental Protocols

The following sections describe the general principles of experimental protocols used to assess
the safety of chemicals like 2-(3-phenylpropyl)pyridine, based on OECD and EPA guidelines.

Acute Dermal Irritation (Based on OECD Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.

» Preparation: Approximately 24 hours before the test, fur is removed from a small area on the
back of the animal.

e Application: A dose of 0.5 mL (for liquids) of the test substance is applied to the prepared
skin and covered with a gauze patch.

o Exposure: The patch is left in place for a specified period, typically 4 hours.

o Observation: After the patch is removed, the skin is examined for signs of erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

e Scoring: The severity of the skin reactions is scored according to a standardized scale.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA13590&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10583.pdf
https://www.benchchem.com/product/b1585362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational &

Exploratory

Check Availability & Pricing

Preparation

Exposure

Observation & Scoring

Animal Selection Fur Removal from
(Albino Rabbit) Test Area

Apply 0.5 mL of
Test Substance

Cover with Gauze Patch
(4-hour exposure)

Examine for Erythema
Remove Patch and Edema at 1, 24,
48, 72 hours

[—®>| Score Skin Reactions

Click to download full resolution via product page

Caption: Workflow for Acute Dermal Irritation Testing.

Acute Eye Irritation (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause irritation or damage to the eye.

Methodology:

e Animal Selection: Healthy, young adult albino rabbits are used.[10]

¢ Pre-examination: Both eyes of the animal are examined 24 hours before the test to ensure

there are no pre-existing injuries.[10]

o Application: A single dose of the test substance (typically 0.1 mL for liquids) is applied to the

conjunctival sac of one eye. The other eye serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[11] The

degree of eye irritation is scored based on the cornea, iris, and conjunctiva.[11]

o Reversibility: The observation period can be extended to assess the reversibility of any

observed effects.
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Caption: Workflow for Acute Eye Irritation Testing.

Signaling Pathways

Currently, there is no publicly available information on the specific signaling pathways affected
by 2-(3-phenylpropyl)pyridine. Research in this area would be beneficial for a more complete
understanding of its toxicological profile.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Waste generators must determine whether a discarded chemical is classified as
hazardous waste.

Conclusion

While 2-(3-phenylpropyl)pyridine has applications in research and development, itis a
hazardous substance that requires careful handling. Adherence to the safety protocols outlined
in this guide is essential for minimizing risk and ensuring the well-being of laboratory personnel.
The use of data from the structurally similar compound, pyridine, provides a conservative basis
for risk assessment in the absence of specific data for 2-(3-phenylpropyl)pyridine. Further
toxicological studies on 2-(3-phenylpropyl)pyridine are warranted to provide a more complete
safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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